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Compound Focus: Troparil

CAS No.: 50372-80-0

Cat. No.: S590007

Get Quote

Parameter Specification Source / Context

Recommended Storage
Temperature

-20°C (for long-term storage of powder) [1]

[2]

Chemical suppliers

Short-term/Shipping
Temperature

Room Temperature (stable for a few days)

[1] [2]

Chemical suppliers

Stability (Powder) ≥ 2 years (when stored at -20°C) [1] Chemical supplier

specification

Stability (Solution) 6 months at -80°C; 1 month at -20°C [2] Chemical supplier

recommendation

Purity ≥ 98% min. [1] Chemical supplier

specification

Physical Form Powder, Crystalline Solid [1] Chemical supplier

description

Solubility Soluble in DMSO (10 mg/ml), DMF (25

mg/ml), Ethanol (20 mg/ml) [1]

Chemical supplier data
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Frequently Asked Questions (FAQs)

Q1: What is the long-term storage protocol for Troparil powder? For long-term storage, keep Troparil

powder at -20°C in its original container. Under these conditions, the product has a stated minimum stability

of 2 years. Always allow the vial to reach room temperature before opening to prevent moisture

condensation [1] [2].

Q2: How should I prepare and store stock solutions of Troparil? Troparil is soluble in common solvents

like DMSO, DMF, and ethanol [1].

Preparation: Dissolve the powder to prepare a stock solution (e.g., 5-20 mM concentration is

common).
Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. For

optimal stability, store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month [2].

Q3: My Troparil solution was left at room temperature for two days. Is it still usable? According to

supplier data, Troparil is stable at ambient temperature for a few days during shipping [2]. A two-day

exposure likely did not cause significant degradation. For critical quantitative experiments, it is advisable to

prepare a fresh solution. For less critical qualitative work, the solution may still be usable.

Q4: Are there any known stability issues or degradation pathways for Troparil? A recent metabolic

study indicates that the main metabolic (and likely degradation) pathway for Troparil is demethylation,

where one of the methyl groups is removed [3]. This suggests that exposure to certain enzymatic conditions

or harsh chemicals could lead to this specific degradation product. Storing the compound under

recommended conditions minimizes spontaneous degradation.

Experimental Protocol: Investigating Troparil
Metabolism

The following workflow is adapted from a recent study that characterized Troparil's metabolism using

advanced analytical techniques [3]. This can serve as a reference for your own experimental designs.
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Start: Experimental Setup

1. In Vitro Incubation
• Pooled Human Liver S9 Fraction (pHLS9)

• Co-factors (NADP+, UDPGA, etc.)
• 37°C, 200 rpm, up to 480 min

2. Sample Preparation
• Terminate reaction with

ice-cold acetonitrile
• Centrifuge

• Collect supernatant for analysis

3. HPLC-HRMS/MS Analysis
• Chromatographic separation

• High-resolution mass detection
• MS/MS fragmentation

4. Data Analysis
• Identify phase I & II metabolites
• Determine metabolic pathways

Output: Metabolic Profile
• Main Pathway: Demethylation

• Others: Hydroxylation, Glucuronidation

Click to download full resolution via product page

Key Findings from Reference Study:

Major Metabolites: The study identified four Phase I and three Phase II metabolites [3].

Primary Pathway: The main metabolic step is demethylation (removal of a methyl group) [3].
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Secondary Pathways: Other pathways include hydroxylation on the tropane or phenyl ring, and

subsequent glucuronidation [3].

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Poor Solubility Wrong solvent choice;
old stock solution.

Use a fresh vial and ensure the correct solvent (DMF,
DMSO, Ethanol) is used per solubility data [1].

Unexpected
Experimental
Results

Compound
degradation;

metabolite activity.

Prepare a fresh stock solution. Consider if observed
effects could be from metabolites like the demethylated

product [3].

Precipitation in
Assay Buffer

Aqueous insolubility

after dilution from
stock.

Ensure stock solution is fully dissolved. When diluting

into aqueous buffers, consider using a carrier like
cyclodextrin or a low concentration of solvent [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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